Cas no 1082065-80-2 (1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1082065-80-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 97832
• PubChem ID: 28875396
• Update Time: 2025-06-11

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 1,5-dimethyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,1,5-dimethyl-3-(trifluoromethyl)-
• 1,5-dimethyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde
• 4-Formyl-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole
• AC-28853
• 1082065-80-2
• AKOS006314762
• CS-0440538
• FT-0656006
• SCHEMBL764718
• AMY12102
• DTXSID70651740
• J-002072

• MDL： MFCD09991765
• Inchi： 1S/C7H7F3N2O/c1-4-5(3-13)6(7(8,9)10)11-12(4)2/h3H,1-2H3
• InChI Key： DMGKXNTYDCQTHN-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 192.05100
• Monoisotopic Mass: 192.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1

Experimental Properties

• PSA: 34.89000
• LogP: 1.55980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

Introduction to 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1082065-80-2)

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde, also known by its CAS number 1082065-80-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential applications in drug discovery.

The structure of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde features a pyrazole ring substituted with two methyl groups at the 1 and 5 positions, and a trifluoromethyl group at the 3 position. The presence of the aldehyde functional group at the 4 position adds to its reactivity and potential for further chemical modifications. This unique combination of substituents endows the compound with a range of interesting properties, making it a valuable starting material for the synthesis of more complex molecules.

Recent studies have highlighted the potential of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for improving their pharmacokinetic properties.

In addition to its biological activities, 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde has been explored as a key intermediate in the synthesis of novel pharmaceutical agents. Its reactivity as an aldehyde allows it to participate in a variety of chemical reactions, such as condensation with amines to form imines or reduction to generate alcohols. These transformations can lead to the development of new compounds with enhanced therapeutic potential.

The synthesis of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde has been optimized through several methodologies. One common approach involves the condensation of 3-trifluoromethylpyrazole with formaldehyde and methylamine under controlled conditions. This method provides high yields and purity, making it suitable for large-scale production. Another synthetic route involves the reaction of 3-trifluoromethylpyrazole with dimethyl acetylenedicarboxylate (DMAD) followed by hydrolysis and decarboxylation steps.

The physical properties of 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, which facilitates its use in various chemical reactions and analytical techniques.

In terms of safety and handling, while 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde are promising. Ongoing research is focused on exploring its potential applications in drug discovery and development. For example, studies are being conducted to evaluate its efficacy as an inhibitor of specific enzymes involved in disease pathways. Additionally, efforts are underway to synthesize derivatives with improved pharmacological profiles and reduced side effects.

In conclusion, 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1082065-80-2) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it an attractive candidate for further exploration in the fields of medicinal chemistry and pharmaceutical science.